Cas no 28755-03-5 (3CAI)

3CAI structure
3CAI structure
Product Name:3CAI
CAS No:28755-03-5
MF:C10H8ClNO
MW:193.629621505737
MDL:MFCD00464796
CID:282695
PubChem ID:329825433
Update Time:2025-04-19

3CAI Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-1-(1H-indol-3-yl)ethanone
    • 2-Chloro-1-(1H-indol-3-yl)-ethanone
    • 2-chloro-1-(1H-indol-3-yl)ethanone(SALTDATA: FREE)
    • Ethanone,2-chloro-1-(1H-indol-3-yl)-
    • 2-chloro-1-indol-3-ylethan-1-one
    • 3 CAI
    • 3-CAI
    • BB_SC-0127
    • indol-3-yl chloromethyl ketone
    • 3-Chloroacetyl-indole
    • Chloromethyl indol-3-yl ketone
    • 3CAI
    • MDL： MFCD00464796
    • Inchi： 1S/C10H8ClNO/c11-5-10(13)8-6-12-9-4-2-1-3-7(8)9/h1-4,6,12H,5H2
    • InChI Key： LLZQFAXTCYDVTR-UHFFFAOYSA-N
    • SMILES： ClCC(C1=CNC2C=CC=CC=21)=O

Computed Properties

  • Exact Mass: 193.02900
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2

Experimental Properties

  • Solubility: DMSO: soluble5mg/mL, clear
  • PSA: 32.86000
  • LogP: 2.58940

3CAI Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H319
  • Warning Statement： P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xn
  • Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

3CAI Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3CAI Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:28755-03-5)3CAI
Order Number:A919083
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:08
Price ($):159.0/399.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:28755-03-5)3CAI
A919083
Purity:99%/99%
Quantity:250mg/1g
Price ($):159.0/399.0
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